Cas no 1710674-63-7 (3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one)

• Product Name: 3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one
• CAS No: 1710674-63-7
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5171801
• Update Time: 2025-06-11

3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one

• Inchi： 1S/C11H17N3O2/c1-8-13-10-3-4-12-7-9(10)11(15)14(8)5-6-16-2/h12H,3-7H2,1-2H3
• InChI Key： ZMCNURNVWCNLLT-UHFFFAOYSA-N
• SMILES： C1(C)N(CCOC)C(=O)C2CNCCC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one

Introduction to 3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS No. 1710674-63-7)

3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrido[4,3-d]pyrimidine class, a scaffold that has been extensively studied for its role in drug discovery. The presence of a tetrahydro ring and functional groups such as 2-methyl and 2-methoxy-ethyl makes it an intriguing candidate for further investigation.

The chemical structure of 3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS No. 1710674-63-7) consists of a fused pyrimidine system with a side chain that enhances its solubility and bioavailability. This structural motif is particularly relevant in the development of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic and signaling pathways. Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and interactions of this compound with biological targets, providing a strong foundation for its potential therapeutic applications.

In recent years, there has been a surge in the exploration of pyrido[4,3-d]pyrimidine derivatives due to their demonstrated efficacy in preclinical studies. Notably, compounds within this class have shown promise in modulating enzymes such as kinases and phosphodiesterases, which are key players in cancer and inflammatory diseases. The tetrahydro substitution in 3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one is believed to enhance its metabolic stability while maintaining potent activity against target proteins.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. The 2-methoxy-ethyl side chain not only contributes to the overall solubility but also allows for further derivatization to optimize pharmacokinetic properties. Researchers have employed structure-based drug design strategies to modify this scaffold, leading to the identification of novel analogs with improved selectivity and reduced toxicity. These efforts align with the broader goal of developing next-generation therapeutics that leverage the inherent advantages of heterocyclic compounds.

The synthesis of 3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS No. 1710674-63-7) has been refined through multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to complex heterocycles like this one. Additionally, green chemistry principles have been integrated into synthetic protocols to minimize waste and reduce environmental impact.

From a biological perspective, the pyrido[4,3-d]pyrimidine core is known for its ability to interact with nucleic acid bases and enzymes through hydrogen bonding and hydrophobic interactions. This property makes it an ideal candidate for developing inhibitors that disrupt pathological pathways. For instance, studies have suggested that derivatives of this scaffold may inhibit enzymes overexpressed in tumor cells or modulate inflammatory responses by interacting with specific receptor tyrosine kinases.

The pharmacological profile of 3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one is still under active investigation. However， preliminary data indicate that it exhibits promising activity against several disease-related targets. The compound’s ability to cross the blood-brain barrier has also raised interest in its potential use for central nervous system disorders. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

In conclusion, 3-(2-Methoxy-ethyl)-2-methyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS No. 1710674-63-7) represents a significant advancement in pharmaceutical research due to its structural complexity and biological relevance. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in drug discovery and development efforts worldwide.